Cas no 21736-83-4 (Spectinomycin dihydrochloride)

• Product Name: Spectinomycin dihydrochloride
• CAS No: 21736-83-4
• MF: C₁₄H₂₆Cl₂N₂O₇
• MW: 405.2714
• MDL: MFCD00070403
• CID: 51863
• PubChem ID: 24192110
• Update Time: 2025-06-29

Spectinomycin dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Spectinomycin Hydrochloride
• M 141
• stanilo
• U-18409AE
• NSC 248616
• SPECTINOMYCIN 2HCL
• Spectinomycin2HClpentahydrate
• SPECTINOMYCIN DIHYDROCHLORIDE
• ACTINOSPECTACIN DIHYDROCHLORIDE
• SPECTINOMYCIN READY MADE SOLUTION
• Spectinomycin (dihydrochloride)
• Spectinomycin Dihydr
• Spectinomycin HCl
• Spectinomycin Sulphate
• spectinomycin standard solution
• actinospectacin
• Spectinomycin dihydrochloride pentahydrate
• Spectinomycin hydrochloride anhydrous
• DSSTox_CID_25429
• DSSTox_RID_80873
• DSSTox_GSID_45429
• Spectinomycin hydrochloride hydrate
• (2R,4aR,5aR,6S,7S,8R,9S,9aR,10aS)-4a,7,9-trihydroxy-2-methyl-6,8-bis(methylamino)decahydro-4H-benzo[b]pyrano[2,3-e][1,4]dioxin-
• SPECTRUM1500538
• CHEMBL3184600
• Spectinomycin hydrochloride, Antibiotic for Culture Media Use Only
• (2R,4aR,5aR,6S,7S,8R,9S,9aR,10aS)-4a,7,9-trihydroxy-N,N',2-trimethyl-4-oxodecahydro-2H-pyrano[2,3-b][1,4]benzodioxine-6,8-diaminium dichloride
• Spectinomycin (hydrochloride hydrate)
• (2R,4aR,5aR,6S,7S,8R,9S,9aR,10aS)-decahydro-4a,7,9-trihydroxy-2-methyl-6,8-bis(methylamino)-4H-pyrano[2,3-b][1,4]benzodioxin-4-one Hydrochloride
• CHEBI:9216
• S0584
• HY-B0438
• NS00093599
• Tox21_110592
• NSC-248616
• SR-05000001868-5
• (2R,4aR,5aR,6S,7S,8R,9S,9aR,10aS)-4a,7,9-trihydroxy-2-methyl-6,8-bis(methylamino)decahydro-4H-benzo[b]pyrano[2,3-e][1,4]dioxin-4-one dihydrochloride
• 4H-PYRANO(2,3-B)(1,4)BENZODIOXIN-4-ONE, DECAHYDRO-4A,7,9-TRIHYDROXY-2-METHYL-6,8-BIS(METHYLAMINO)-, HYDROCHLORIDE, (1:2), (2R,4AR,5AR,6S,7S,8R,9S,9AR,10AS)-
• (2R-(2.ALPHA.,4A.BETA.,5A.BETA.,6.BETA.,7.BETA.,8.BETA.,9.ALPHA.,9A.ALPHA.,10A.BETA.))-DECAHYDRO-4A,7,9-TRIHYDROXY-2-METHYL-6,8-BIS(METHYLAMINO)-4H-PYRANO(2,3-B)(1,4)BENZODIOXIN-4-ONE DIHYDROCHLORIDE
• W-107526
• (1R,3S,5R,8R,10R,11S,12S,13R,14S)-8,12,14-trihydroxy-5-methyl-11,13-bis(methylamino)-2,4,9-trioxatricyclo[8.4.0.0,3,8]tetradecan-7-one dihydrochloride
• AS-75254
• SR-05000001868
• s2510
• Tox21_110592_1
• SR-05000001868-3
• DTXSID9045429
• Prestwick_106
• EN300-74585
• Q27108317
• 4H-PYRANO(2,3-B)(1,4)BENZODIOXIN-4-ONE, DECAHYDRO-4A,7,9-TRIHYDROXY-2-METHYL-6,8-BIS(METHYLAMINO)-, DIHYDROCHLORIDE
• CAS-21736-83-4
• 21736-83-4
• CCG-39253
• SPECTINOMYCIN HYDROCHLORIDE [WHO-DD]
• NCGC00017354-07
• Spectinomycin (dihydrochloride pentahydrate)
• (1R,3S,5R,8R,10R,11S,12S,13R,14S)-8,12,14-trihydroxy-5-methyl-11,13-bis(methylamino)-2,4,9-trioxatricyclo[8.4.0.03,8]tetradecan-7-one;dihydrochloride
• (2R,4aR,5aR,6S,7S,8R,9S,9aR,10aS)-4a,7,9-trihydroxy-2-methyl-6,8-bis(methylamino)decahydro-4H-pyrano[2,3-b][1,4]benzodioxin-4-one dihydrochloride
• (1R,3S,5R,8R,10R,11S,12S,13R,14S)-8,12,14-trihydroxy-5-methyl-11,13-bis(methylamino)-2,4,9-trioxatricyclo[8.4.0.0(3),?]tetradecan-7-one dihydrochloride
• NCGC00016754-01
• 296JEI210Z
• (+)-Spectinomycin Dihydrochloride
• DTXCID7025429
• D78306
• AKOS016010051
• HMS1570B09
• HMS1920P22
• Spectinomycin diHCl
• SCHEMBL184452
• 4H-Pyrano[2,3-b][1,4]benzodioxin-4-one,decahydro-4a,7,9-trihydroxy-2-methyl-6,8-bis(methylamino)-,dihydrochloride, (2R,4aR,5aR,6S,7S,8R,9S,9aR,10aS)-
• Spectinomycin dihydrochloride

• MDL： MFCD00070403
• Inchi： 1S/C14H24N2O7.2ClH/c1-5-4-6(17)14(20)13(21-5)22-12-10(19)7(15-2)9(18)8(16-3)11(12)23-14;;/h5,7-13,15-16,18-20H,4H2,1-3H3;2*1H/t5-,7-,8+,9+,10+,11-,12-,13+,14+;;/m1../s1
• InChI Key： FOGDPGQSHLLYIK-XYQGXRRISA-N
• SMILES： Cl[H].Cl[H].O1[C@]2(C(C([H])([H])[C@@]([H])(C([H])([H])[H])O[C@@]2([H])O[C@]2([H])[C@]([H])([C@@]([H])([C@@]([H])([C@@]([H])([C@@]12[H])N([H])C([H])([H])[H])O[H])N([H])C([H])([H])[H])O[H])=O)O[H]

Computed Properties

• Exact Mass: 404.11200
• Monoisotopic Mass: 404.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 478
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 130

Experimental Properties

• Color/Form: 类白色粉末状固体
• Density: No data available
• Melting Point: 194°C
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.586
• Solubility: H2O: 50 mg/mL, clear, faintly yellow
• PSA: 129.51000
• LogP: -0.53980
• Vapor Pressure: No data available

Spectinomycin dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• WGK Germany：2
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• FLUKA BRAND F CODES：10
• RTECS：WG7400000
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,4-dioxanes
• Other Chemical Reagents

Additional information on Spectinomycin dihydrochloride

Introduction to Spectinomycin Dihydrochloride (CAS No. 21736-83-4)

Spectinomycin dihydrochloride, a compound with the chemical formula C₁₉H²⁴N₄O₉·2HCl, is a well-documented pharmaceutical agent widely recognized for its significant role in the treatment of bacterial infections. This antibiotic has been a cornerstone in medical chemistry and pharmacology for decades, primarily due to its efficacy against Gram-negative bacteria. The CAS number 21736-83-4 serves as a unique identifier, ensuring precise classification and communication within the scientific community.

The mechanism of action for spectinomycin dihydrochloride revolves around its ability to inhibit bacterial protein synthesis. Specifically, it targets the 30S ribosomal subunit, thereby preventing the formation of the peptide bond during translation. This interference disrupts the synthesis of essential proteins required for bacterial growth and survival. The dihydrochloride salt form enhances the stability and solubility of spectinomycin, making it more suitable for intramuscular administration and improving patient compliance.

In recent years, there has been a growing interest in revisiting classic antibiotics like spectinomycin due to the rise of multidrug-resistant bacteria. Modern research has delved into structural modifications and combination therapies involving spectinomycin dihydrochloride to overcome resistance mechanisms. For instance, studies have explored its potential synergistic effects when paired with other antibiotics or when incorporated into novel drug delivery systems. These advancements highlight the enduring relevance of spectinomycin in addressing contemporary challenges in antimicrobial therapy.

The clinical applications of spectinomycin dihydrochloride are primarily centered on infections caused by Gram-negative bacteria, particularly those resistant to other antibiotics such as penicillins and cephalosporins. It is most notably used in the treatment of streptomycin-resistant tuberculosis and certain urinary tract infections. The drug's efficacy in these scenarios stems from its unique mechanism of action, which is less commonly targeted by resistance mutations compared to other antibiotics.

From a chemical perspective, spectinomycin dihydrochloride exhibits a complex structure characterized by multiple functional groups, including amino sugars and carboxylates. This intricate architecture contributes to its binding affinity for bacterial ribosomes while minimizing toxicity to host cells. Recent computational studies have employed molecular dynamics simulations to elucidate the interactions between spectinomycin dihydrochloride and its target site, providing valuable insights for future drug design.

The synthesis of spectinomycin dihydrochloride involves multi-step organic transformations starting from natural precursors or synthetic analogs. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving accessibility. Additionally, green chemistry principles have been increasingly applied to minimize waste and energy consumption during manufacturing, aligning with global sustainability goals.

Emerging research also explores the potential applications of spectinomycin dihydrochloride beyond traditional antibiotic use. For example, its structural properties make it a candidate for developing novel antimicrobial agents or even as a tool in biochemical research to study protein synthesis mechanisms. Such investigations underscore the versatility of this compound and its continued relevance in scientific exploration.

The regulatory landscape for spectinomycin dihydrochloride is governed by stringent guidelines to ensure safety and efficacy. Regulatory bodies continuously monitor its usage patterns and assess emerging resistance profiles to guide clinical practices effectively. Pharmacovigilance programs are crucial in identifying potential adverse effects or interactions with other medications, ensuring patient safety remains paramount.

In conclusion, spectinomycin dihydrochloride (CAS No. 21736-83-4) remains a vital component in modern medicine despite the advent of numerous newer antibiotics. Its unique mechanism of action, combined with recent advancements in research and development, ensures its enduring significance in both clinical practice and scientific inquiry. As the battle against antibiotic resistance continues, compounds like spectinomycin dihydrochloride will undoubtedly play an instrumental role in shaping future therapeutic strategies.